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Compound of Interest

Compound Name:

2-chloro-N-

[(dimethylcarbamoyl)methyl]aceta

mide

CAS No.: 125794-22-1

Cat. No.: B2939297

Get Quote

Introduction & Chemical Profile[1][2][3][4][5]
2-chloro-N-[(dimethylcarbamoyl)methyl]acetamide (CAS: 125794-22-1) is a bifunctional

reagent utilized in solid-phase peptide synthesis (SPPS) and library generation. Its structure

features an electrophilic

-chloroacetyl group capable of undergoing

displacement, coupled to a hydrophilic glycine dimethylamide moiety.

Key Chemical Attributes[1][2][4][5][6][7][8]
Formula:

Molecular Weight: 178.62 g/mol

Structure:
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Functionality:

Electrophile: The chloroacetyl group reacts with nucleophiles (primary amines, secondary

amines, thiols, selenols).

Solubility Tag: The C-terminal dimethylamide (

) acts as a polar, non-ionizable capping group, enhancing the solvation of hydrophobic
sequences in aqueous and organic media.

Spacer: The internal glycine unit provides steric flexibility, reducing aggregation during

synthesis.

Primary Applications
Cysteine Capping/Tagging: Irreversible alkylation of cysteine residues to prevent disulfide

bond formation or to introduce a polar tag.

N-Terminal Functionalization: Creation of

-alkylated peptide backbones (peptoid-peptide hybrids) via "sub-monomer" type reactions.

Fragment-Based Drug Discovery (FBDD): Incorporation of the dimethylcarbamoylmethyl

motif as a covalent warhead or solubility-enhancing linker.

Mechanistic Principles
The reaction proceeds via a classic bimolecular nucleophilic substitution (

). The nucleophile on the solid support (Resin-NuH) attacks the

-carbon of the chloroacetyl group, displacing the chloride ion.

Reaction Scheme
Where R = -CONH-CH

-CONMe

Selectivity Considerations
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Thiols (Cys): React rapidly at pH 7.5–8.5. Highly chemoselective over amines at controlled

pH.

Amines (N-terminus/Lys): React slower; require higher pH (DIEA/Collidine) or elevated

temperatures.

Histidine/Methionine: Potential for side reactions (alkylation of imidazole or thioether) if

excess reagent and harsh conditions are used.

Experimental Protocols
Preparation of Stock Solution
Reagent: CldGly-DMA is typically a solid or viscous oil. Solvent: Dimethylformamide (DMF) or

N-Methyl-2-pyrrolidone (NMP).

Weigh 178.6 mg of CldGly-DMA (1.0 mmol).

Dissolve in 5.0 mL of anhydrous DMF.

Concentration: 0.2 M.

Note: Prepare fresh to avoid hydrolysis of the chloroacetyl group by trace moisture.

Protocol A: Chemoselective Capping of Cysteine
Residues
This protocol permanently blocks free sulfhydryl groups on the resin-bound peptide, introducing

the polar dimethylamide tag.

Materials:

Peptide-Resin (Fmoc-deprotected or side-chain deprotected Cys).

Base: Diisopropylethylamine (DIPEA).

Solvent: DMF.[1][2]

Step-by-Step Procedure:
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Wash: Wash the resin 3x with DMF.

Reaction Mixture: To the resin (0.1 mmol scale), add:

2.5 mL of 0.2 M CldGly-DMA in DMF (5 eq, 0.5 mmol).

87 µL of DIPEA (5 eq, 0.5 mmol).

Incubation: Shake at Room Temperature (RT) for 30–60 minutes.

Optimization: For sterically hindered Cys, extend to 2 hours.

Wash: Drain and wash resin 5x with DMF, 3x with DCM.

Validation: Perform an Ellman’s Test (should be negative) or micro-cleavage followed by LC-

MS.

Expected Mass Shift: +142.1 Da (Loss of H, Gain of

).

Protocol B: N-Terminal Alkylation (Peptoid-Like
Functionalization)
This protocol attaches the tag to the N-terminal amine. Note that this forms a secondary amine,

which is difficult to acylate further. This is typically a terminal step.

Materials:

Resin-bound peptide with free N-terminal amine.

Base: DIPEA or 2,4,6-Collidine.

Catalyst: Potassium Iodide (KI) (Optional, accelerates

).

Step-by-Step Procedure:
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Wash: Wash resin 3x with DMF.

Reaction Mixture:

2.5 mL of 0.2 M CldGly-DMA in DMF (5 eq).

87 µL of DIPEA (5 eq).

(Optional) 10 mg KI (Catalytic).

Incubation: Shake at 50°C for 2 hours or RT overnight (12–16 h).

Note: Heating is recommended for secondary amines or hindered N-termini.

Wash: Wash 5x DMF, 3x DCM.

Validation: Chloranil test (for secondary amines) or LC-MS.

Expected Mass Shift: +142.1 Da.

Visualizing the Workflow
The following diagram illustrates the decision logic and chemical pathways for using CldGly-

DMA in solid-phase synthesis.
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Resin-Bound Peptide
(Deprotected)

Target Functional Group?

Thiol (Cysteine)
Selective Capping

 Free -SH 

Amine (N-Terminus)
N-Alkylation

 Free -NH2 

Add CldGly-DMA (5 eq)
DIPEA (5 eq), DMF

RT, 30-60 min

Add CldGly-DMA (5 eq)
DIPEA (5 eq), KI (cat)

50°C, 2-4 h

Thioether Linked Tag
(Resin-S-CH2-R)

N-Alkylated Tag
(Resin-NH-CH2-R)

Cleavage & LC-MS
(+142.1 Da shift)

Click to download full resolution via product page

Caption: Decision tree for functionalizing resin-bound peptides with CldGly-DMA based on the

target nucleophile.

Quantitative Data Summary
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Parameter Cysteine S-Alkylation N-Terminal N-Alkylation

Equivalents (Reagent) 3–5 eq 5–10 eq

Base DIPEA (5 eq) DIPEA (10 eq) or Collidine

Temperature
Room Temperature (

)

Elevated (

)

Time 30–60 min 2–16 hours

Catalyst None required KI (0.1 eq) recommended

Side Reactions Minimal (High Specificity)
Over-alkylation (rare due to

steric bulk)

Troubleshooting & Optimization
Issue: Incomplete Reaction

Cause: Steric hindrance from adjacent bulky amino acids (e.g., Ile, Val, Pro).

Solution (Amine): Use microwave irradiation (50°C, 25 Watts, 15 min).

Solution (Thiol): Repeat the coupling step (double couple) with fresh reagents.

Issue: Solubility/Precipitation
Cause: High concentration of the reagent in pure DCM.

Solution: Ensure DMF or NMP is used as the primary solvent. The dimethylamide tail aids

solubility, but the chloroacetyl headgroup requires polar aprotic solvents.

Issue: Side-Chain Alkylation
Cause: Basic conditions reacting with His or Met.

Solution: Keep pH < 8.0. For Cys capping, use a weaker base like 2,4,6-collidine instead of

DIPEA if His is present unprotected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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